molecular formula C7H5ClN4 B8405052 2-chloro-4-(1H-1,2,4-triazol-1-yl)pyridine

2-chloro-4-(1H-1,2,4-triazol-1-yl)pyridine

Cat. No.: B8405052
M. Wt: 180.59 g/mol
InChI Key: CSCDTLAWQGOPOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-chloro-4-(1H-1,2,4-triazol-1-yl)pyridine is a useful research compound. Its molecular formula is C7H5ClN4 and its molecular weight is 180.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H5ClN4

Molecular Weight

180.59 g/mol

IUPAC Name

2-chloro-4-(1,2,4-triazol-1-yl)pyridine

InChI

InChI=1S/C7H5ClN4/c8-7-3-6(1-2-10-7)12-5-9-4-11-12/h1-5H

InChI Key

CSCDTLAWQGOPOS-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C=C1N2C=NC=N2)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Sodium hydride (60 wt. %. in mineral oil, 400 mg, 10.0 mmol, 5.0 eq) was carefully suspended in 5 mL of DMA (caution: intensive gas development). To the mixture was added carefully 1,2,4-triazole (691 mg, 10.0 mmol, 5.0 eq) and the mixture was stirred at room temperature for 30 min. 2,4-Dichloropyridine (300 mg, 2.0 mmol, 1.0 eq) was added in portions and the reaction mixture was heated at 100° C. for 3.5 hours. The mixture was allowed to cool to room temperature and diluted with saturated NaCl solution (25 mL) and EtOAc (15 mL). The separated aqueous layer was extracted with EtOAc (3×25 mL) and the combined organic layers were washed with saturated NaCl solution (25 mL), dried over sodium sulfate and concentrated under reduced pressure. Purification by silica column chromatography with EtOAc/hexanes (3/1) provided 2-chloro-4-(1H-1,2,4-triazol-1-yl)pyridine as a white solid. Yield: 290 mg. ES/MS m/z 181.1 (MH+).
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300 mg
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25 mL
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15 mL
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